Cas no 33484-43-4 (methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate)

methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate structure
33484-43-4 structure
Product Name:methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
CAS No:33484-43-4
MF:C11H10N2O3
MW:218.20870256424
CID:1465124
PubChem ID:214562
Update Time:2025-04-20

methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
    • methyl 6-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate
    • BRN 4445646
    • 6-Methyl-4-oxo-4H-pyrido(1,2-a)pyrimidine-3-carboxylic acid methyl ester
    • MZ-128
    • 33484-43-4
    • DTXSID80187126
    • 4H-Pyrido(1,2-a)pyrimidine-3-carboxylic acid, 6-methyl-4-oxo-, methyl ester
    • Inchi: 1S/C11H10N2O3/c1-7-4-3-5-9-12-6-8(11(15)16-2)10(14)13(7)9/h3-6H,1-2H3
    • InChI Key: GVYLIFDVULSIPS-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)OC)=CN=C2C=CC=C(C)N21

Computed Properties

  • Exact Mass: 218.0692
  • Monoisotopic Mass: 218.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 350.3°C at 760 mmHg
  • Flash Point: 165.6°C
  • Refractive Index: 1.607
  • PSA: 58.97
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